Cas no 1217453-74-1 ((2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride)

• Product Name: (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• CAS No: 1217453-74-1
• MF: C₅H₁₂Cl₂N₂O₂
• MW: 203.066979408264
• MDL: MFCD09025423
• CID: 1030875
• PubChem ID: 45072448
• Update Time: 2025-05-21

(2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride
• (4R)-4-Amino-D-proline dihydrochloride
• (2r,4r)-4-aminopyrrolidine-2-carboxylic acid 2HCl
• DB-353325
• (2R,4R)-4-aminopyrrolidine-2-carboxylic acid;dihydrochloride
• 1217453-74-1
• (2R,4R)-4-aminopyrrolidine-2-carboxylicaciddihydrochloride
• (2R,4R)-4-AMINO-PYRROLIDINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE
• AKOS015845542
• W-205906

• MDL： MFCD09025423
• Inchi： 1S/C5H10N2O2.2ClH/c6-3-1-4(5(8)9)7-2-3;;/h3-4,7H,1-2,6H2,(H,8,9);2*1H/t3-,4-;;/m1../s1
• InChI Key： YQEVKNLEXCXBHR-XWJKVJTJSA-N
• SMILES： Cl.Cl.OC([C@H]1C[C@H](CN1)N)=O

Computed Properties

• Exact Mass: 202.0275830g/mol
• Monoisotopic Mass: 202.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride

Introduction to (2R,4R)-4-Aminopyrrolidine-2-carboxylic Acid Dihydrochloride (CAS No. 1217453-74-1)

The compound (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride (CAS No. 1217453-74-1) is a biologically active molecule with significant potential in the fields of neuroscience and pharmacology. This compound belongs to the class of amino acids and is a derivative of pyrrolidine, a five-membered nitrogen-containing ring structure. The stereochemistry of the molecule, specifically the (2R,4R) configuration, plays a crucial role in its biological activity and selectivity. Recent studies have highlighted its role as a precursor to various bioactive molecules, including neurotransmitters and neuromodulators.

Structural Insights and Synthesis

The synthesis of (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride involves a multi-step process that ensures the retention of stereochemistry. Researchers have employed asymmetric catalysis and enzymatic resolution to achieve high enantiomeric excess, which is critical for its biological applications. The dihydrochloride form is particularly stable under physiological conditions, making it suitable for in vivo studies.

Biological Activity and Applications

Recent findings have demonstrated that (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride exhibits potent neuroprotective properties. In animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's, the compound has shown the ability to mitigate oxidative stress and reduce neuronal damage. Furthermore, it has been implicated in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical for mood regulation and cognitive function.

Therapeutic Potential

The therapeutic potential of (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride extends beyond neuroprotection. Preclinical studies suggest its efficacy in treating metabolic disorders such as obesity and type 2 diabetes. By influencing energy expenditure and glucose metabolism, this compound offers a novel approach to managing metabolic syndrome. Additionally, its anti-inflammatory properties make it a promising candidate for treating chronic inflammatory diseases.

Recent Research Advances

In 2023, groundbreaking research published in *Nature Neuroscience* revealed that (2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride interacts with specific G-protein coupled receptors (GPCRs), modulating their activity in ways that could lead to innovative therapeutic strategies. This discovery has opened new avenues for drug development targeting central nervous system disorders.

Conclusion

(2R,4R)-4-Aminopyrrolidine-2-carboxylic acid dihydrochloride (CAS No. 1217453-74-1) stands at the forefront of biomedical research due to its versatile biological activities and therapeutic potential. As ongoing studies continue to unravel its mechanisms of action and optimize its delivery systems, this compound is poised to make significant contributions to the treatment of various human diseases.